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Compound of Interest

Compound Name: 2-Chloro-3-fluorobenzoic acid

cat. No.: B126237

An In-depth Technical Guide to 2-Chloro-3-fluorobenzoic Acid

Abstract

2-Chloro-3-fluorobenzoic acid, identified by the CAS number 102940-86-3, is a halogenated
aromatic carboxylic acid. Its unique molecular structure, featuring both chlorine and fluorine
substituents, makes it a valuable and versatile intermediate in the synthesis of a wide range of
bioactive molecules. This technical guide provides a comprehensive overview of its
physicochemical properties, synthesis methodologies, applications in research and drug
development, and safety and handling protocols. This document is intended for researchers,
scientists, and professionals in the fields of medicinal chemistry, agrochemical synthesis, and
organic chemistry.

Physicochemical Properties

2-Chloro-3-fluorobenzoic acid is a white to off-white crystalline solid at room temperature.
The presence of both chloro and fluoro groups on the benzoic acid backbone significantly
influences its reactivity and physical properties.
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Property Value Reference
CAS Number 102940-86-3 [11[2]13][4]
Molecular Formula C7H4CIFO2 [L][2][41[5]
Molecular Weight 174.56 g/mol [1112]131[5]
Melting Point 169 - 173 °C [1]
Boiling Point 279.5°C [2]
Appearance White to almost white powder o

to crystal
Purity >97% (GC) [1]
IUPAC Name 2-chloro-3-fluorobenzoic acid [5]
SMILES C1=CC(=C(C(=C1)F)CI)C(=0) 21051

O

Synthesis Protocols

Several synthetic routes for the preparation of 2-Chloro-3-fluorobenzoic acid have been
reported. A common method involves the halogenation and subsequent modification of readily
available precursors.

Synthesis from 2,3-Dichlorobenzoyl Chloride

A patented method describes the synthesis of 2-Chloro-3-fluorobenzoic acid starting from
2,3-dichlorobenzoyl chloride.[6] This process involves a fluorine substitution reaction followed
by hydrolysis.

Experimental Protocol:

e Fluorination: 2,3-Dichlorobenzoyl chloride is used as the starting material. It undergoes a
fluorine substitution reaction with a fluorinating agent in an organic solvent. A phase-transfer
catalyst is present to facilitate the reaction.
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Concentration: After the substitution reaction, the reaction solution is concentrated, typically
through underpressure distillation.

Hydrolysis: The concentrated solution is then hydrolyzed under alkaline conditions.

Acidification: After the hydrolysis is complete, the pH of the system is adjusted to be acidic.

Isolation: The precipitated solid product, 2-Chloro-3-fluorobenzoic acid, is then isolated.

This method is noted for its high selectivity and suitability for producing high-purity product.[6]
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Diagram 1: Synthesis workflow from 2,3-Dichlorobenzoyl Chloride.
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Synthesis from 3-Fluorobenzoic Acid

Another documented method involves the ortho-lithiation of 3-fluorobenzoic acid followed by

chlorination.

Experimental Protocol:

Solution Preparation: Dissolve 3-Fluorobenzoic acid (28.71 mmol) in 20 mL of
tetrahydrofuran (THF).

Lithiating Agent Preparation: Prepare a suspension containing tetramethylethylenediamine
(TMEDA) (66.3 mmol) and 1.3 M sec-butyllithium (sec-BuLi) (62.4 mmol) in 20 mL of THF.

Ortho-lithiation: Slowly add the 3-fluorobenzoic acid solution dropwise to the lithiating agent
suspension at -90 °C.

Reaction: Dilute the reaction mixture with 50 mL of THF and continue stirring for 35 minutes
while maintaining the temperature at -90 °C.

Chlorination: A chlorinating agent is then added to introduce the chlorine atom at the ortho
position.

Workup and Isolation: The reaction is quenched, and the product is extracted and purified to
yield 2-chloro-3-fluorobenzoic acid.

Applications in Research and Drug Development

2-Chloro-3-fluorobenzoic acid is a key building block in the synthesis of various high-value

organic compounds due to the enhanced reactivity conferred by its halogen substituents.[1]

Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of
pharmaceuticals, particularly in the development of anti-inflammatory and analgesic drugs.[1]
It is also used to prepare aryl aminopyrazole benzamides, which act as oral non-steroidal
selective glucocorticoid receptor agonists, and aminobenzhydrol derivatives that function as
inhibitors of squalene synthase and cholesterol synthase.

Agrochemicals: This compound is utilized in the formulation of herbicides and pesticides.[1]
The presence and position of the halogen atoms can enhance the efficacy and selectivity of
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these agricultural chemicals.

e Organic Synthesis: It is a versatile precursor for synthesizing more complex organic

molecules in both academic and industrial research settings.[1]
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Diagram 2: Role as a versatile synthetic intermediate.

Safety and Handling

Proper handling and storage of 2-Chloro-3-fluorobenzoic acid are essential to ensure safety

in a laboratory or industrial setting.

Hazard Identification

The compound is classified with the following hazards according to the Globally Harmonized

System (GHS).
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GHS Information Code Description
Pictogram GHSO07 Exclamation Mark
Signal Word Warning

Hazard Statements H315 Causes skin irritation.
H319 Causes serious eye irritation.

May cause respiratory

H335 T
irritation.
Avoid breathing
Precautionary Statements P261 dust/fume/gas/mist/vapors/spr
ay.
IF IN EYES: Rinse cautiously
with water for several minutes.
P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

Data sourced from AOBChem USA.[4]

Recommended Handling and Storage

» Handling: Handle in a well-ventilated place. Wear suitable protective clothing, including
gloves and eye/face protection, to avoid contact with skin and eyes. Avoid the formation of
dust and aerosols.[7]

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[7]
Recommended storage temperature is between 2-8°C.[4] Keep away from incompatible
materials such as oxidizing agents.

e First Aid Measures:

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. If skin irritation occurs, get medical advice.
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o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. If eye irritation persists, get medical attention.

o Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Get medical attention.

Conclusion

2-Chloro-3-fluorobenzoic acid is a synthetically important compound with significant
applications in the pharmaceutical and agrochemical industries. Its well-defined
physicochemical properties and versatile reactivity make it a valuable precursor for the
development of novel molecules. Adherence to strict safety and handling protocols is
mandatory when working with this chemical to mitigate potential hazards. The synthetic
methodologies outlined in this guide provide a foundation for its efficient production and
utilization in various research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Chloro-3-fluorobenzoic acid CAS number].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126237#2-chloro-3-fluorobenzoic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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